2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride
Overview
Description
2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride (DMCHA-HCl) is an organic compound that has been used in a variety of scientific research applications. It is a cyclic amine with a hydrochloride group attached to the nitrogen atom. DMCHA-HCl is a white or off-white crystalline powder with a melting point of approximately 125 °C. It is soluble in water and ethanol, and is stable under normal storage conditions.
Scientific Research Applications
2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride has been used in a variety of scientific research applications, including the study of enzyme kinetics, the investigation of drug metabolism and pharmacokinetics, and the study of receptor-ligand interactions. It has also been used in the synthesis of other organic compounds, such as 3-methyl-2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride and 4-methyl-2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride.
Mechanism of Action
2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride acts as an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme that breaks down the neurotransmitter acetylcholine, which is involved in the transmission of nerve impulses. By inhibiting AChE, 2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride increases the levels of acetylcholine in the body, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects
2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to increase the levels of acetylcholine in the brain, which can lead to increased alertness and improved cognitive performance. It has also been shown to increase levels of dopamine, a neurotransmitter involved in reward and pleasure. In addition, 2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride has been shown to have anti-inflammatory and analgesic effects, as well as anti-depressant and anti-anxiety effects.
Advantages and Limitations for Lab Experiments
2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride has several advantages for laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable under normal storage conditions. It is also soluble in water and ethanol, which makes it easy to use in experiments. However, it should be noted that 2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride can be toxic in high doses, and it should be handled with care.
Future Directions
There are several potential future directions for research involving 2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride. These include further investigation into its mechanism of action, as well as its potential therapeutic applications. Additionally, further research into its biochemical and physiological effects could lead to the development of more effective treatments for various conditions. Finally, further research into its synthesis and purification could lead to more efficient and cost-effective methods of production.
Synthesis Methods
2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride can be synthesized by a two-step reaction. In the first step, 4,4-dimethylcyclohexanamine is reacted with hydrochloric acid to form 2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride. In the second step, the product is purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride involves the reaction of 4,4-dimethylcyclohexanone with nitroethane to form 2-(4,4-dimethylcyclohexyl)propan-1-one, which is then reduced to 2-(4,4-dimethylcyclohexyl)propan-1-ol. The resulting alcohol is then reacted with hydrochloric acid to form the desired amine hydrochloride salt.", "Starting Materials": [ "4,4-dimethylcyclohexanone", "nitroethane", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: React 4,4-dimethylcyclohexanone with nitroethane in the presence of a base catalyst to form 2-(4,4-dimethylcyclohexyl)propan-1-one.", "Step 2: Reduce 2-(4,4-dimethylcyclohexyl)propan-1-one using sodium borohydride to form 2-(4,4-dimethylcyclohexyl)propan-1-ol.", "Step 3: React 2-(4,4-dimethylcyclohexyl)propan-1-ol with hydrochloric acid to form 2-(4,4-dimethylcyclohexyl)propan-1-amine hydrochloride." ] } | |
CAS RN |
2694734-66-0 |
Molecular Formula |
C11H24ClN |
Molecular Weight |
205.8 |
Purity |
95 |
Origin of Product |
United States |
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